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Compound of Interest

Compound Name: ER-27319 maleate

Cat. No.: B10768320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation of ER-27319 maleate stock solutions for use in research and drug development

applications.

Introduction
ER-27319 maleate is a selective inhibitor of Spleen tyrosine kinase (Syk), a non-receptor

tyrosine kinase critical for signal transduction in various cell types, including mast cells. By

inhibiting the tyrosine phosphorylation of Syk initiated by the engagement of the high-affinity

IgE receptor (FcεRI), ER-27319 abrogates downstream signaling events, leading to the

inhibition of degranulation and the release of allergic mediators such as histamine and TNF-α.

Its targeted action on the FcεRI signaling pathway makes it a valuable tool for studying allergic

and inflammatory diseases.

Quantitative Data Summary
For accurate and reproducible experimental results, it is crucial to start with a precisely

prepared stock solution. The following table summarizes the key quantitative data for ER-
27319 maleate.
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Property Value Source(s)

Molecular Weight 396.17 g/mol

Formula C₁₈H₂₀N₂O · C₄H₄O₄

CAS Number 1204480-26-1

Appearance Powder

Purity ≥98%

Solubility in Water up to 75 mM

Solubility in DMSO up to 100 mM

IC₅₀
10 µM for inhibition of TNF-α

production and degranulation

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of ER-27319 maleate in

Dimethyl Sulfoxide (DMSO).

Materials:

ER-27319 maleate powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath
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Procedure:

Determine the required mass:

To prepare 1 mL of a 10 mM stock solution, you will need 3.96 mg of ER-27319 maleate.

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 396.17 g/mol = 0.0039617 g = 3.96 mg

Weigh the compound:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out 3.96 mg of ER-27319 maleate powder into the tube.

Add the solvent:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube containing the

ER-27319 maleate powder.

Dissolve the compound:

Cap the tube securely and vortex thoroughly for at least 30 seconds to dissolve the

powder.

Visually inspect the solution to ensure that all the solid has dissolved.

If necessary, briefly sonicate the solution in an ultrasonic bath to aid dissolution.

Storage:

For short-term storage (up to one month), store the stock solution at -20°C.

For long-term storage (up to six months), aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles and store at -80°C.
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Protect the solution from light.

Note on Batch-Specific Molecular Weight: The molecular weight can vary slightly between

batches due to hydration. For the most accurate stock solution preparation, always refer to the

batch-specific molecular weight provided on the product's certificate of analysis.

Visualizations
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the signaling pathway inhibited by ER-27319 maleate.
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Click to download full resolution via product page

Caption: Workflow for ER-27319 Maleate Stock Solution Preparation.
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Caption: Inhibition of Syk by ER-27319 in the FcεRI Signaling Cascade.

To cite this document: BenchChem. [Application Notes and Protocols for ER-27319 Maleate
Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10768320#how-to-prepare-er-27319-maleate-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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